Cas no 116461-12-2 (1-(3-oxobutyl)pyrrolidin-2-one)
1-(3-oxobutyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinone, 1-(3-oxobutyl)-
- 1-(3-oxobutyl)pyrrolidin-2-one
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- MDL: MFCD18841402
1-(3-oxobutyl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-266652-1g |
1-(3-oxobutyl)pyrrolidin-2-one |
116461-12-2 | 1g |
$328.0 | 2023-09-12 | ||
| Enamine | EN300-266652-5g |
1-(3-oxobutyl)pyrrolidin-2-one |
116461-12-2 | 5g |
$859.0 | 2023-09-12 | ||
| Enamine | EN300-266652-10g |
1-(3-oxobutyl)pyrrolidin-2-one |
116461-12-2 | 10g |
$1080.0 | 2023-09-12 | ||
| Enamine | EN300-266652-1.0g |
1-(3-oxobutyl)pyrrolidin-2-one |
116461-12-2 | 1.0g |
$328.0 | 2023-03-01 | ||
| Enamine | EN300-266652-2.5g |
1-(3-oxobutyl)pyrrolidin-2-one |
116461-12-2 | 2.5g |
$680.0 | 2023-09-12 | ||
| Enamine | EN300-266652-5.0g |
1-(3-oxobutyl)pyrrolidin-2-one |
116461-12-2 | 5.0g |
$859.0 | 2023-03-01 | ||
| Enamine | EN300-266652-10.0g |
1-(3-oxobutyl)pyrrolidin-2-one |
116461-12-2 | 10.0g |
$1080.0 | 2023-03-01 |
1-(3-oxobutyl)pyrrolidin-2-one Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-(3-oxobutyl)pyrrolidin-2-one
Professional Introduction to 1-(3-oxobutyl)pyrrolidin-2-one (CAS No. 116461-12-2)
1-(3-oxobutyl)pyrrolidin-2-one, identified by its Chemical Abstracts Service (CAS) number CAS No. 116461-12-2, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidinone core substituted with a 3-oxobutyl group, which contributes to its distinct reactivity and biological activity.
The synthesis of 1-(3-oxobutyl)pyrrolidin-2-one involves multi-step organic reactions, typically starting from readily available precursors such as pyrrolidinone derivatives. The introduction of the 3-oxobutyl moiety requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize unwanted byproducts, making the compound more suitable for further pharmaceutical applications.
In recent years, 1-(3-oxobutyl)pyrrolidin-2-one has been studied for its potential role in the development of novel therapeutic agents. Its structural framework suggests compatibility with various biological targets, making it a valuable scaffold for drug design. Researchers have explored its interactions with enzymes and receptors, uncovering promising activities in areas such as anti-inflammatory and analgesic therapies. The compound's ability to modulate biological pathways has sparked interest in its use as an intermediate in the synthesis of more complex molecules.
One of the most intriguing aspects of 1-(3-oxobutyl)pyrrolidin-2-one is its versatility in medicinal chemistry. The presence of both the pyrrolidinone ring and the 3-oxobutyl group allows for diverse functionalization, enabling the creation of structurally diverse derivatives with tailored pharmacological properties. This flexibility has led to several innovative approaches in drug discovery, where modifications at specific positions on the molecule can enhance potency, selectivity, and pharmacokinetic profiles.
The pharmacological evaluation of 1-(3-oxobutyl)pyrrolidin-2-one has revealed several promising characteristics. Preclinical studies have demonstrated its potential in reducing inflammation and pain without significant side effects. The compound's ability to interact with specific molecular targets suggests that it could be developed into a new class of drugs for treating chronic inflammatory conditions. Additionally, its favorable solubility and metabolic stability make it an attractive candidate for oral administration.
The chemical properties of 1-(3-oxobutyl)pyrrolidin-2-one also make it a useful tool in research settings. Its reactivity allows for further derivatization, enabling scientists to investigate structure-activity relationships (SAR) and develop more refined understanding of biological mechanisms. This has implications not only for drug development but also for fundamental research in medicinal chemistry.
In conclusion, 1-(3-oxobutyl)pyrrolidin-2-one (CAS No. 116461-12-2) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential applications in drug development position it as a valuable compound for both academic research and industrial innovation. As research continues to uncover new therapeutic possibilities, this molecule is likely to play an increasingly important role in the discovery and development of novel treatments for various diseases.
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